Cas no 2138557-81-8 (4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one)

4-Methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one is a structurally unique cyclohexanone derivative featuring a substituted imidazole moiety. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its fused heterocyclic framework. The presence of both cyclohexanone and imidazole functional groups offers versatility in further chemical modifications, enabling applications in medicinal chemistry and materials science. Its well-defined molecular structure allows for precise reactivity in targeted transformations, making it a valuable building block for specialized synthetic routes. The compound's stability under standard conditions ensures consistent handling and storage.
4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one structure
2138557-81-8 structure
Product Name:4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one
CAS No:2138557-81-8
MF:C12H18N2O
MW:206.284122943878
CID:5874868
PubChem ID:165490816
Update Time:2025-10-30

4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one
    • EN300-1156637
    • 2138557-81-8
    • Inchi: 1S/C12H18N2O/c1-9-3-4-12(15)6-10(9)5-11-7-13-8-14(11)2/h7-10H,3-6H2,1-2H3
    • InChI Key: MAYDULLUGGUWOO-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)C(CC2=CN=CN2C)C1

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.9Ų

4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one Pricemore >>

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Additional information on 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one

Research Brief on 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one (CAS: 2138557-81-8): Recent Advances and Applications

The compound 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one (CAS: 2138557-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a cyclohexanone core with an imidazole moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, highlighting the compound's specificity and potency.

In addition to its pharmacological potential, advancements in the synthetic chemistry of this compound have been reported. A recent paper in Organic Letters detailed an optimized synthetic route for 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one, emphasizing improved yield and scalability. The methodology involved a series of catalytic steps, including palladium-catalyzed cross-coupling reactions, to achieve the desired stereochemistry and functional group compatibility. These developments are critical for enabling large-scale production and further preclinical testing.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition investigated the metabolic stability and bioavailability of 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one in rodent models. The findings revealed favorable absorption profiles and moderate hepatic clearance, supporting its potential as an orally active therapeutic agent. However, the study also identified areas for optimization, such as enhancing plasma half-life through structural modifications.

Looking ahead, the compound's versatility opens avenues for multidisciplinary research. Ongoing projects are examining its utility in combination therapies, particularly in oncology, where its ability to modulate specific signaling pathways could complement existing treatments. Furthermore, computational studies are being conducted to predict off-target effects and optimize its safety profile. As the body of evidence grows, 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one is poised to become a focal point in the development of next-generation therapeutics.

In conclusion, the latest research on 4-methyl-3-[(1-methyl-1H-imidazol-5-yl)methyl]cyclohexan-1-one (CAS: 2138557-81-8) underscores its potential as a multifaceted bioactive molecule. From its synthetic accessibility to its promising pharmacological properties, this compound represents a compelling case for continued investigation. Future studies will likely focus on translational applications, including clinical trials, to fully realize its therapeutic benefits.

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